![molecular formula C12H12F2O B3008244 [3-(3,5-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol CAS No. 2287344-57-2](/img/structure/B3008244.png)
[3-(3,5-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“[3-(3,5-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol” is a chemical compound with the molecular formula C12H12F2O . It is a part of a new generation of difluoro-substituted bicyclo[1.1.1]pentanes, which are saturated bioisosteres of the benzene ring . These compounds are being explored for their potential in drug discovery projects .
Synthesis Analysis
The synthesis of difluoro-substituted bicyclo[1.1.1]pentanes involves the addition of difluorocarbene to electron-rich bicyclo[1.1.0]butanes by a CF3TMS/NaI system . This key step leads to the formation of the desired difluoro-bicyclo[1.1.1]pentanes .Molecular Structure Analysis
The molecular structure of “this compound” consists of a bicyclo[1.1.1]pentane core with a 3,5-difluorophenyl group and a methanol group attached . The bicyclo[1.1.1]pentane core is a highly strained structure, making it a valuable intermediate in ‘strain release’ chemistry .Chemical Reactions Analysis
The key chemical reaction involved in the synthesis of “this compound” is the addition of difluorocarbene to electron-rich bicyclo[1.1.0]butanes . This reaction is facilitated by a CF3TMS/NaI system .Future Directions
The future directions for “[3-(3,5-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol” and similar compounds lie in their potential applications in drug discovery . The bicyclo[1.1.1]pentane core, being a saturated bioisostere of the benzene ring, opens up new possibilities for the design of novel, patent-free molecules with improved biological activity and physico-chemical profile .
properties
IUPAC Name |
[3-(3,5-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12F2O/c13-9-1-8(2-10(14)3-9)12-4-11(5-12,6-12)7-15/h1-3,15H,4-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIGFIEMPECWRDL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CC1(C2)C3=CC(=CC(=C3)F)F)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12F2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.